Cas no 2229017-18-7 (4-(4-amino-2-methylbutan-2-yl)-2-bromophenol)

• Product Name: 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol
• CAS No: 2229017-18-7
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6255121
• PubChem ID: 165701465
• Update Time: 2025-06-25

4-(4-amino-2-methylbutan-2-yl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol
• 2229017-18-7
• EN300-1906365

• Inchi： 1S/C11H16BrNO/c1-11(2,5-6-13)8-3-4-10(14)9(12)7-8/h3-4,7,14H,5-6,13H2,1-2H3
• InChI Key： ONXQBNVBMFZYHE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)CCN)O

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol

4-(4-Amino-2-Methylbutan-2-yl)-2-Bromophenol: A Comprehensive Overview

4-(4-Amino-2-methylbutan-2-yl)-2-bromophenol (CAS No. 2229017-18-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The molecular formula of 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol is C₁₁H₁₆BrNO, and its molecular weight is 256.15 g/mol. The compound features a phenolic hydroxyl group (-OH) and a bromine atom (-Br) attached to the aromatic ring, along with an amino-substituted branched alkyl chain. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the potential of 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol as a lead compound in drug discovery. One notable area of research is its interaction with neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine pathways. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neuropharmacology, 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol has shown promising antitumor activity. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a phenolic starting material followed by the introduction of the amino-substituted alkyl chain through a coupling reaction. Advances in synthetic methodologies have led to more efficient and scalable production processes, facilitating further research and development efforts.

The physicochemical properties of 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol, such as its solubility, stability, and bioavailability, are critical factors that influence its suitability as a drug candidate. Researchers have conducted extensive studies to optimize these properties through various chemical modifications and formulation strategies. For instance, prodrug approaches have been explored to enhance the oral bioavailability and reduce potential side effects associated with the parent compound.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol. Early-phase clinical trials have shown promising results, with the compound demonstrating favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 4-(4-amino-2-methylbutan-2-yl)-2-bromophenol (CAS No. 2229017-18-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it a valuable lead compound for the development of new therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.